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Compound of Interest

Compound Name:
1-phenyl-1H-pyrazole-5-

carbaldehyde

Cat. No.: B145363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of 1-
phenyl-1H-pyrazole-5-carbaldehyde, a key heterocyclic building block in medicinal chemistry

and materials science. This document details its structural features, spectroscopic

characterization, and a common synthetic route, presenting data in a clear and accessible

format for laboratory use.

Chemical Structure and Properties
1-phenyl-1H-pyrazole-5-carbaldehyde is an organic compound with the molecular formula

C₁₀H₈N₂O and a molecular weight of 172.18 g/mol . The structure consists of a pyrazole ring

substituted with a phenyl group at the N1 position and a formyl (carbaldehyde) group at the C5

position. The presence of the aromatic rings and the reactive aldehyde functionality makes it a

versatile precursor for the synthesis of more complex molecules with potential biological

activities.

Below is a diagram illustrating the chemical structure of 1-phenyl-1H-pyrazole-5-
carbaldehyde.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b145363?utm_src=pdf-body-img
https://www.benchchem.com/product/b145363#1-phenyl-1h-pyrazole-5-carbaldehyde-structure-elucidation
https://www.benchchem.com/product/b145363#1-phenyl-1h-pyrazole-5-carbaldehyde-structure-elucidation
https://www.benchchem.com/product/b145363#1-phenyl-1h-pyrazole-5-carbaldehyde-structure-elucidation
https://www.benchchem.com/product/b145363#1-phenyl-1h-pyrazole-5-carbaldehyde-structure-elucidation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

